2-[4-(Pyridin-3-yl)phenyl]ethanol

• Molecular Formula: C13H13NO
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 2-(4-pyridin-3-ylphenyl)ethanol
• InChI: InChI=1S/C13H13NO/c15-9-7-11-3-5-12(6-4-11)13-2-1-8-14-10-13/h1-6,8,10,15H,7,9H2
• InChI Key: FXUOPDSNIRJPGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CC=C(C=C2)CCO

Description

2-[4-(Pyridin-3-yl)phenyl]ethanol is a useful research compound. Its molecular formula is C13H13NO and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 g (6.8 mmol) of (3-pyridyl)diethylborane, 0.87 ml (10.2 mmol) of 2-(4-bromophenyl)ethanol, 1.53 g (27 mmol) of KOH powder, 1.1 g (3.4 mmol) of tetrabutylammonium bromide and 0.39 g (0.34 mmol) of tetrakis(triphenylphosphine)Pd are mixed in 25 ml of anhydrous THF. The mixture is heated at reflux under a stream of argon for 4 hours. The mixture is poured into water, extraction is carried out with ethyl acetate, the organic phase is dried and the solvent is evaporated. The residue is purified by chromatography on a column of silica gel, elution being carried out with a cyclohexane/ethyl acetate=1/1 mixture, the title product thus being obtained.